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Compound of Interest

Compound Name: Avadomide

Cat. No.: B1662804 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent compounds like Avadomide is a critical component of laboratory safety and

environmental responsibility. Avadomide (also known as CC-122) is an immunomodulatory

agent with antitumor activity, necessitating its classification and handling as a hazardous,

cytotoxic substance.[1][2] Adherence to stringent disposal protocols is essential to mitigate

risks of exposure and ensure regulatory compliance.

All disposal procedures must be conducted in strict accordance with local, regional, and

national regulations. It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department before initiating any disposal protocol.[3][4]

Hazard and Safety Summary
Avadomide presents several health hazards, underscoring the need for cautious handling and

disposal. The compound is harmful if swallowed, may damage fertility or the unborn child, and

causes damage to organs through prolonged or repeated exposure.[1] It is also very toxic to

aquatic life with long-lasting effects.[1]
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Property[1]
Hazard Classification & Precautionary
Statements

GHS Hazard Statements

H302: Harmful if swallowed. H360: May damage

fertility or the unborn child. H372: Causes

damage to organs through prolonged or

repeated exposure. H410: Very toxic to aquatic

life with long lasting effects.

GHS Precautionary Statements

P201: Obtain special instructions before use.

P273: Avoid release to the environment. P281:

Use personal protective equipment as required.

P308+P313: IF exposed or concerned: Get

medical advice/attention. P501: Dispose of

contents/container to an approved waste

disposal plant.

Personal Protective Equipment (PPE)

Safety goggles with side-shields, protective

gloves (double-gloving recommended),

protective gown with solid front, and appropriate

respiratory protection if aerosolization is

possible.[1][5][6]

Step-by-Step Disposal Protocol for Avadomide
The disposal of Avadomide and all contaminated materials must be managed as cytotoxic

(antineoplastic) hazardous waste.[7][8] Segregation at the point of generation is a critical first

step.

Waste Segregation and Containment
Unused or Expired Avadomide (Bulk Waste):

Classification: This is considered "bulk" chemotherapy waste and must be treated as

hazardous waste.[6]

Containment: Keep the compound in its original container if possible. If not, use a securely

sealed, chemically compatible container. The container must be clearly labeled with
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"Hazardous Waste," "Cytotoxic," and the chemical name "Avadomide."[9]

Contaminated Solid Waste (Trace Waste):

Classification: Items with trace contamination, such as personal protective equipment

(gloves, gowns), absorbent pads, and disposable labware (e.g., pipette tips, tubes).[5]

Containment: Place these items immediately into a designated, puncture-proof container

with a purple lid or a yellow and purple waste bag, as per institutional guidelines for

cytotoxic waste.[8] The container must be clearly labeled as "Cytotoxic Waste" or

"Chemotherapy Waste."[10]

Contaminated Sharps:

Classification: Needles, syringes, scalpels, or any other sharp object contaminated with

Avadomide.

Containment: Dispose of all sharps immediately in a designated, puncture-resistant sharps

container with a purple lid, labeled for cytotoxic waste.[5][8]

Contaminated Liquid Waste:

Classification: Solutions containing Avadomide.

Containment: Collect liquid waste in a sealed, leak-proof, and compatible container. The

container must be clearly labeled "Hazardous Waste," "Cytotoxic," and list all chemical

constituents, including Avadomide.[9][11] Do not mix with other solvent waste streams

unless explicitly permitted by your EHS department.[3]

Storage
Store all Avadomide waste containers in a designated, secure, and well-ventilated area,

separated from general waste.[3]

The storage area should be clearly marked as a hazardous waste accumulation site.[3]

Ensure liquid waste containers are stored in secondary containment to prevent spills.[9]
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Disposal
Contact Professionals: The final disposal of Avadomide waste must be handled by a

licensed professional waste disposal service.[12]

Schedule Pickup: Arrange for pickup through your institution's EHS department. They will

coordinate with certified waste transporters for removal to a permitted treatment and disposal

facility.[5]

Method: The standard and recommended disposal method for cytotoxic waste is high-

temperature incineration.[8][10][13]

Documentation: Retain all copies of hazardous waste manifests. This documentation tracks

the waste from your facility to its final disposal location and is required for regulatory

compliance.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Avadomide and

associated waste materials.
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Caption: Logical workflow for the safe disposal of Avadomide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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